![molecular formula C14H12N2O4S B2521777 2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxamide CAS No. 922557-14-0](/img/structure/B2521777.png)
2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
BTA-1 is a small molecule compound that belongs to the class of thiophene derivatives. It was first synthesized by researchers at the University of California, San Francisco, in 2001. Since then, it has been the subject of numerous studies due to its potential therapeutic applications.
Scientific Research Applications
Antimicrobial and Docking Studies
Research by Talupur, Satheesh, and Chandrasekhar (2021) focused on the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene derivatives, demonstrating the potential of these compounds in antimicrobial applications and molecular docking studies (Talupur, Satheesh, & Chandrasekhar, 2021). These findings suggest that compounds with a thiophene core, similar to 2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxamide, may possess significant biological activity and could be targets for drug development and molecular interaction studies.
Anti-Inflammatory and Analgesic Properties
Abu-Hashem, Al-Hussain, and Zaki (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities (Abu-Hashem, Al-Hussain, & Zaki, 2020). This research underscores the therapeutic potential of compounds incorporating similar motifs to the target compound, particularly in addressing inflammation and pain.
Heterocyclic Synthesis and Cholinesterase Inhibition
Kausar, Murtaza, Arshad, Munir, Saleem, Rafique, and Tawab (2021) explored the synthesis of thiophene-2-carboxamide Schiff base derivatives, investigating their role as inhibitors of cholinesterases, enzymes implicated in neurodegenerative diseases (Kausar et al., 2021). This indicates the potential of structurally related compounds in neurodegenerative disease research and therapy.
Pharmacological Activities
Shafiee, Hedayati, Salimi, and Faghihi (1983) prepared and tested benzo[b]thiophene-3-carboxylic acid derivatives for various pharmacological activities, including local anesthetic, anticholinergic, and antihistaminic effects (Shafiee, Hedayati, Salimi, & Faghihi, 1983). This study highlights the diverse pharmacological potential of compounds with a benzo[b]thiophene core.
Anticancer Activity
Atta and Abdel‐Latif (2021) synthesized thiophene-based compounds and evaluated their anticancer activity, demonstrating the therapeutic potential of thiophene derivatives in cancer treatment (Atta & Abdel‐Latif, 2021). This suggests that compounds like this compound could be explored for their anticancer properties.
properties
IUPAC Name |
2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O4S/c15-13(18)9-3-4-21-14(9)16-12(17)6-8-1-2-10-11(5-8)20-7-19-10/h1-5H,6-7H2,(H2,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNTZWULJNGOBHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CC(=O)NC3=C(C=CS3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.